Cas no 1182284-49-6 (2-Pyrrolidinone,1-(4H-1,2,4-triazol-4-yl)-)

• Product Name: 2-Pyrrolidinone,1-(4H-1,2,4-triazol-4-yl)-
• CAS No: 1182284-49-6
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 97709
• Update Time: 2024-01-24

2-Pyrrolidinone,1-(4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(4H-1,2,4-triazol-4-yl)-
• 1-(1,2,4-triazol-4-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C6H8N4O/c11-6-2-1-3-10(6)9-4-7-8-5-9/h4-5H,1-3H2
• InChI Key： UKHIZKNWXJVSAG-UHFFFAOYSA-N
• SMILES： N1(N2C=NN=C2)CCCC1=O

Computed Properties

• Exact Mass: 152.06994
• Monoisotopic Mass: 152.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 306.6±25.0 °C(Predicted)
• PSA: 51.02
• pka: 2.32±0.10(Predicted)